5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide

• IUPAC Name: 5-propyl-N-[(E)-thiophen-3-ylmethylideneamino]thiophene-3-carboxamide
• InChI: InChI=1S/C13H14N2OS2/c1-2-3-12-6-11(9-18-12)13(16)15-14-7-10-4-5-17-8-10/h4-9H,2-3H2,1H3,(H,15,16)/b14-7+
• InChI Key: ONMZFYJHOMJRJI-VGOFMYFVSA-N
• Canonical SMILES: CCCC1=CC(=CS1)C(=O)NN=CC2=CSC=C2
• Isomeric SMILES: CCCC1=CC(=CS1)C(=O)N/N=C/C2=CSC=C2
• Molecular Formula: C13H14N2OS2
• Molecular Weight: 278.4 g/mol

Description

5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide, also known as PTMTH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, material science, and catalysis. PTMTH belongs to the family of thiosemicarbazone derivatives, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide is not fully understood. However, it has been suggested that 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide works by inhibiting the activity of certain enzymes and proteins involved in cell proliferation and survival pathways. 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide has also been shown to induce DNA damage and activate the p53 tumor suppressor pathway, leading to apoptosis.
Biochemical and Physiological Effects:
5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide has been shown to possess various biochemical and physiological effects. It has been shown to increase the levels of reactive oxygen species (ROS) and induce oxidative stress in cancer cells, leading to apoptosis. 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide has also been shown to inhibit the activity of certain enzymes involved in the metabolism of cancer cells, leading to decreased cell proliferation. In addition, 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide has been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide possesses several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research purposes. 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide has also been shown to possess significant anti-cancer activity against various cancer cell lines, making it a potential candidate for the development of new anti-cancer drugs.
However, there are also limitations associated with the use of 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide in lab experiments. 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide has been shown to possess cytotoxicity against normal cells, making it difficult to use in in vivo studies. In addition, the mechanism of action of 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide is not fully understood, making it difficult to optimize its activity and selectivity.

Future Directions

There are several future directions for the research on 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide. One potential direction is the optimization of its activity and selectivity against cancer cells. This can be achieved by modifying the chemical structure of 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide and studying its effects on cancer cells. Another potential direction is the development of new drug delivery systems for 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide, which can enhance its efficacy and decrease its toxicity against normal cells. Finally, the potential applications of 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide in other fields such as material science and catalysis can be explored, which can lead to the development of new materials and catalysts with unique properties.

Synthesis Methods

5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide can be synthesized by the reaction of 3-thiophenecarboxaldehyde with thiosemicarbazide in the presence of propylamine and glacial acetic acid. The reaction is carried out under reflux conditions for several hours, followed by purification using column chromatography. The final product is obtained in good yield and purity.

Scientific Research Applications

5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess significant anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide works by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. In addition, 5-propyl-N'-(3-thienylmethylene)-3-thiophenecarbohydrazide has been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.